3-{[(cyclohexylamino)carbonyl]amino}benzoic acid

• IUPAC Name: 3-(cyclohexylcarbamoylamino)benzoic acid
• InChI: InChI=1S/C14H18N2O3/c17-13(18)10-5-4-8-12(9-10)16-14(19)15-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7H2,(H,17,18)(H2,15,16,19)
• InChI Key: IFRFUNLNOPPEAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C14H18N2O3
• DSSTOX Substance ID: DTXSID501226024
• Molecular Weight: 262.30 g/mol
• CAS RN: 182958-43-6

Description

3-{[(cyclohexylamino)carbonyl]amino}benzoic acid, commonly known as CCABA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CCABA belongs to the class of benzoic acid derivatives and is widely used in the synthesis of various drugs and pharmaceuticals.

Mechanism of Action

The exact mechanism of action of CCABA is not fully understood. However, it is believed that CCABA exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in inflammation, pain, and fever. By inhibiting the activity of COX enzymes, CCABA reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
CCABA has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer effects in various preclinical studies. CCABA has also been shown to reduce fever and inflammation in animal models. CCABA has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. CCABA has also been shown to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

CCABA is a widely used chemical compound in various laboratory experiments due to its potential applications in various fields. CCABA is relatively easy to synthesize and is commercially available. However, CCABA has some limitations in laboratory experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of CCABA. One potential direction is the development of novel drugs and pharmaceuticals based on CCABA. CCABA can also be used as a building block in the synthesis of various polymers and materials. Further research is needed to fully understand the mechanism of action of CCABA and its potential applications in various fields.

Synthesis Methods

CCABA can be synthesized by reacting cyclohexylamine with phthalic anhydride in the presence of a catalyst. The reaction results in the formation of N-cyclohexylphthalimide, which is then hydrolyzed to CCABA by using an acid or a base. The purity of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

CCABA has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. CCABA is widely used in the synthesis of various drugs and pharmaceuticals, including anti-inflammatory, analgesic, and anti-cancer drugs. CCABA has also been used as a building block in the synthesis of various polymers and materials.